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Compound of Interest

Compound Name: Magnesium formate

Cat. No.: B1197774 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core chemical properties, safety protocols, and

laboratory applications of magnesium formate. The information is intended to support

researchers in utilizing this compound effectively and safely in a laboratory setting.

Core Chemical and Physical Properties
Magnesium formate is the magnesium salt of formic acid, an inorganic compound that

typically exists as a white crystalline solid.[1] It is commonly available as a dihydrate

(Mg(HCOO)₂·2H₂O).[2] This compound serves various roles in research, including as a reagent

in analytical chemistry, a component in the synthesis of metal-organic frameworks (MOFs), and

as a crystallization agent for biological macromolecules.[2][3][4][5]

The fundamental properties of anhydrous magnesium formate and its common dihydrate form

are summarized below.
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Property
Anhydrous
Magnesium
Formate

Magnesium
Formate Dihydrate

Citations

Chemical Formula
Mg(HCOO)₂ or

C₂H₂MgO₄

Mg(CHO₂)₂·2H₂O or

C₂H₂MgO₄·2H₂O
[1][6][7],[2][8]

Molecular Weight 114.34 g/mol 150.37 g/mol [6][9][10],[8][11]

Appearance
White crystalline

powder or granules

Colorless

orthorhombic crystals
[2][9][12][13]

Melting Point
Decomposes at ~500

°C

Dehydrates at 100-

105 °C
[1][7],[1][2][7]

Solubility in Water

14 g/100 mL (0

°C)14.4 g/100 mL (20

°C)20.5 g/100 mL (80

°C)

Soluble [7],[1][2][13]

Solubility (Other)
Insoluble in ethanol

and ether
Insoluble in ethanol [2][4],[10]

pH of Aqueous

Solution

7.46 (1 mM)7.73 (10

mM)8.06 (1000 mM)

5.5 - 7.5 (1:250

solution, 25°C)
[14][15],[2]

Stability and Reactivity
Magnesium formate is considered stable under standard laboratory conditions.[12][13][16]

However, specific conditions and materials should be avoided to ensure safe handling and

experimental integrity.

Thermal Stability: The dihydrate form loses its two molecules of water at approximately 100-

105 °C to yield the anhydrous form.[1][2][7] The resulting anhydrous magnesium formate is

stable up to around 500 °C, at which point it decomposes to produce magnesium oxide.[1][7]

Incompatible Materials: Avoid strong oxidizing agents, as reactions can occur.[12][13][17]

Reactivity with Acids: It can react with strong acids, which will displace the weaker formic

acid from the salt.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assignmentpoint.com/magnesium-formate/
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-formate
https://en.wikipedia.org/wiki/Magnesium_formate
https://en.cd1958.com/html/239.html
https://www.scbt.com/p/magnesium-formate-dihydrate-557-39-1
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-formate
https://www.americanelements.com/magnesium-formate-557-39-1
https://www.drugfuture.com/chemdata/magnesium-formate.html
https://www.scbt.com/p/magnesium-formate-dihydrate-557-39-1
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-formate-dihydrate
https://en.cd1958.com/html/239.html
https://www.americanelements.com/magnesium-formate-557-39-1
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://mubychem.com/magnesiumformatemanufacturers.html
https://assignmentpoint.com/magnesium-formate/
https://en.wikipedia.org/wiki/Magnesium_formate
https://assignmentpoint.com/magnesium-formate/
https://en.cd1958.com/html/239.html
https://en.wikipedia.org/wiki/Magnesium_formate
https://en.wikipedia.org/wiki/Magnesium_formate
https://assignmentpoint.com/magnesium-formate/
https://en.cd1958.com/html/239.html
https://mubychem.com/magnesiumformatemanufacturers.html
https://en.cd1958.com/html/239.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB0770923_EN.htm
https://www.drugfuture.com/chemdata/magnesium-formate.html
https://www.whatistheph.com/substance/Magnesium_Formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216899.htm
https://en.cd1958.com/html/239.html
https://www.benchchem.com/product/b1197774?utm_src=pdf-body
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://mubychem.com/magnesiumformatemanufacturers.html
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://assignmentpoint.com/magnesium-formate/
https://en.cd1958.com/html/239.html
https://en.wikipedia.org/wiki/Magnesium_formate
https://www.benchchem.com/product/b1197774?utm_src=pdf-body
https://assignmentpoint.com/magnesium-formate/
https://en.wikipedia.org/wiki/Magnesium_formate
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://mubychem.com/magnesiumformatemanufacturers.html
https://datasheets.scbt.com/sc-252982.pdf
https://assignmentpoint.com/magnesium-formate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Polymerization: Hazardous polymerization will not occur.[12][17]

Dust Explosion: Like many finely divided organic powders, magnesium formate dust may

form explosive mixtures with air if suspended in sufficient concentration and exposed to an

ignition source.[17]

Experimental Protocols & Applications
Magnesium formate can be readily synthesized in the laboratory via a simple acid-base

reaction. This protocol describes the synthesis from magnesium carbonate.

Objective: To synthesize magnesium formate dihydrate.

Materials:

Magnesium carbonate (MgCO₃)

Formic acid (HCOOH), ~85% solution

Deionized water

Magnetic stirrer and stir bar

Heating mantle or hot plate

Beakers and Erlenmeyer flask

Filtration apparatus (e.g., Büchner funnel)

pH paper or meter

Methodology:

Reaction Setup: In a well-ventilated fume hood, place a beaker containing a calculated

amount of deionized water on a magnetic stirrer.

Addition of Acid: Slowly add a stoichiometric amount of formic acid to the water with

continuous stirring.
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Addition of Base: Gradually add a molar equivalent of magnesium carbonate powder to the

diluted formic acid solution.[3] The reaction will effervesce as carbon dioxide is released

(MgCO₃ + 2 HCOOH → Mg(HCOO)₂ + H₂O + CO₂).[3] Add the carbonate in small portions

to control the foaming.

Reaction Completion: Continue stirring the solution after the final addition of magnesium

carbonate until the effervescence ceases. Gently heat the solution to ~50-60 °C to ensure

the reaction goes to completion.

pH Check: Check the pH of the solution. It should be nearly neutral.[2] If the solution is still

acidic, add a very small amount of magnesium carbonate until neutralization is achieved.

Filtration: If any unreacted starting material is present, filter the warm solution to remove

impurities.

Crystallization: Transfer the clear filtrate to a clean beaker and allow it to cool slowly to room

temperature. Further cooling in an ice bath can promote crystallization of the magnesium
formate dihydrate.

Isolation and Drying: Collect the resulting crystals by vacuum filtration and wash them with a

small amount of cold deionized water. Allow the crystals to air-dry or place them in a

desiccator.

Analytical Reagent: It is used as a reagent in various analytical chemistry procedures.[2][4]

Metal-Organic Frameworks (MOFs): Magnesium formate is a key building block for creating

microporous MOFs.[8] These structures have a large internal surface area, making them

promising materials for applications such as high-purity hydrogen storage.[3][9]

Crystallography: It is used as a component in screening kits for the crystallization of proteins

and other biological macromolecules.[5]

Catalysis: Due to its chemical properties, it may be used as a catalyst in certain organic

synthesis reactions.[3]

Safe Handling and Storage Workflow
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Proper handling and storage are critical to maintaining the integrity of the chemical and

ensuring laboratory safety. The following workflow outlines the key steps for managing

magnesium formate in a research environment.
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Preparation & Risk Assessment

Handling & Use

Cleanup & Disposal Storage

Emergency Procedures

Consult SDS & 
Conduct Risk Assessment

Don Personal Protective
Equipment (PPE)

(Gloves, Goggles, Lab Coat)

Ensure Area is
Well-Ventilated

(Fume Hood Recommended)

Retrieve from Storage
Keep Container Sealed

Weigh & Dispense
Avoid Dust Generation

Perform Experiment
Avoid Incompatible Materials

(e.g., Strong Oxidizers)

Securely Seal Container
After Use

Clean Work Area
& Equipment

Store in a Cool, Dry,
Well-Ventilated Area

Dispose of Waste
(Follow Institutional & Local Regulations)

Store Away from
Incompatible Materials

Spill: Contain & Clean Up
Using Inert Material

Exposure: Follow First-Aid
Measures from SDS

(e.g., Flush Skin/Eyes)

Click to download full resolution via product page

Caption: Workflow for the safe handling of magnesium formate in the lab.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves, and a lab coat.[12][16][18]

Ventilation: Use in a well-ventilated area to minimize inhalation of dust.[12] For procedures

that may generate significant dust, a fume hood is recommended.

Handling: Avoid all personal contact, including inhalation and ingestion.[17] Do not eat, drink,

or smoke in the work area.[12] Keep containers securely sealed when not in use.[17] Wash

hands thoroughly after handling.[12][17]

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials and

foodstuffs.[12][17] Ensure containers are protected from physical damage.[12]

Spill Response: In case of a spill, clean it up immediately.[12] Use dry cleanup procedures to

avoid generating dust.[17] Contain the spill with an inert material like sand or vermiculite and

place it in a suitable, labeled container for disposal.[12]

First Aid:

Eyes: Rinse cautiously with water for at least 15 minutes.[16][18]

Skin: Wash off with soap and plenty of water.[16]

Inhalation: Move the person to fresh air.[16][18]

Ingestion: Rinse mouth with water and seek medical attention.[16] Do not induce vomiting.

[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.cd1958.com/html/239.html
https://en.cd1958.com/html/239.html
https://www.smolecule.com/products/s564357
https://m.chemicalbook.com/ProductChemicalPropertiesCB0770923_EN.htm
https://hamptonresearch.com/uploads/support_materials/HR2-134_docs.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-formate
https://en.wikipedia.org/wiki/Magnesium_formate
https://www.scbt.com/p/magnesium-formate-dihydrate-557-39-1
https://www.americanelements.com/magnesium-formate-557-39-1
https://www.drugfuture.com/chemdata/magnesium-formate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-formate-dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-formate-dihydrate
https://tobacco-information.hpa.gov.tw/common/Download.ashx?t=CLI8001&f=12371287/12371287_A0619.PDF
https://mubychem.com/magnesiumformatemanufacturers.html
https://www.whatistheph.com/substance/Magnesium_Formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216899.htm
https://hamptonresearch.com/uploads/support_materials/HR2-537_SDS.pdf
https://datasheets.scbt.com/sc-252982.pdf
https://www.echemi.com/sds/magnesiumformate02msolution-pid_Seven44585.html
https://www.benchchem.com/product/b1197774#basic-chemical-properties-of-magnesium-formate-for-lab-use
https://www.benchchem.com/product/b1197774#basic-chemical-properties-of-magnesium-formate-for-lab-use
https://www.benchchem.com/product/b1197774#basic-chemical-properties-of-magnesium-formate-for-lab-use
https://www.benchchem.com/product/b1197774#basic-chemical-properties-of-magnesium-formate-for-lab-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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